3-(4-Chlorobenzoyl)-isoquinoline imine

• Molecular Formula: C16H11ClN2
• Molecular Weight: 266.72 g/mol
• IUPAC Name: (4-chlorophenyl)-isoquinolin-3-ylmethanimine
• InChI: InChI=1S/C16H11ClN2/c17-14-7-5-11(6-8-14)16(18)15-9-12-3-1-2-4-13(12)10-19-15/h1-10,18H
• InChI Key: YYGQQNCZBVWYTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=NC(=CC2=C1)C(=N)C3=CC=C(C=C3)Cl

Description

3-(4-Chlorobenzoyl)-isoquinoline imine is a heterocyclic compound featuring an isoquinoline backbone substituted with a 4-chlorobenzoyl group at the 3-position and an imine functional group. Its synthesis typically involves TiCl4-DABCO-mediated imination of precursor ketones such as 1-(4-chlorobenzoyl)-2,7-dimethoxynaphthalene under nitrogen at elevated temperatures (125°C). This method yields the imine derivative in moderate isolated yields (~10%) alongside byproducts like hydroxylated analogs .

The compound’s structural uniqueness lies in its non-coplanar spatial organization, as revealed by X-ray crystallography. The three aromatic rings (naphthalene, C-linked phenyl, and N-linked phenyl) adopt near-perpendicular dihedral angles (e.g., 85.32° and 79.27° between naphthalene and phenyl rings), creating a rigid, three-dimensional architecture. This contrasts with precursor ketones, which exhibit smaller dihedral angles (e.g., 72.06°) due to intramolecular hydrogen bonding between carbonyl and hydroxyl groups .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

a. Precursor Ketones (1-(4-Chlorobenzoyl)-2,7-dimethoxynaphthalene)

• Spatial Organization : Ketones exhibit smaller dihedral angles (58.10°–72.06°) due to intramolecular hydrogen bonding, resulting in a flatter molecular structure compared to imines.
• Molecular Packing : Ketones form consecutively stacked molecular arrangements, whereas imines adopt tubular alignments via R–S dimeric pairs .

b. Methyl Ether-Cleaved Imine Analogues

• Substituent Effects: Removal of methoxy groups adjacent to the imino moiety minimally alters spatial topology (dihedral angles: 80.39°–87.09°), but increases polarity due to hydroxyl groups.
• Hydrogen Bonding : Hydroxyl groups in cleaved analogs enable stronger intermolecular interactions, influencing solubility and crystallization behavior .

c. 5-(4-Chlorophenyl)-3-(2-furyl)-1,2,4-triazolo[3,4-a]isoquinoline

• Substituent Diversity: This triazolo-fused isoquinoline derivative replaces the imine group with a triazole ring and introduces a furyl substituent.

Key Research Findings

• Synthetic Challenges: The low yield (10%) of 3-(4-Chlorobenzoyl)-isoquinoline imine highlights inefficiencies in TiCl4-mediated imination, possibly due to competing hydrolysis or side reactions .
• Functional Group Impact : The imine’s rigidity and electronic effects (from the chlorobenzoyl group) could influence binding affinity in medicinal chemistry applications, contrasting with triazolo analogs optimized for bioactivity .